6-[(3S,5R,7S,10S,13R,14R,17R)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid

• Molecular Formula: C30H44O7
• Molecular Weight: 516.7 g/mol
• IUPAC Name: 6-[(3S,5R,7S,10S,13R,14R,17R)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid
• InChI: InChI=1S/C30H44O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h15-16,18-19,21-22,32,34H,8-14H2,1-7H3,(H,36,37)/t15?,16?,18-,19+,21+,22+,28+,29-,30+/m1/s1
• InChI Key: LWPLEHFGBRFRKI-DUEUHSNMSA-N
• Isomeric SMILES: CC(CC(=O)CC(C)C(=O)O)[C@H]1CC(=O)[C@@]2([C@@]1(CC(=O)C3=C2[C@H](C[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)O)C)C
• SMILES: CC(CC(=O)CC(C)C(=O)O)C1CC(=O)C2(C1(CC(=O)C3=C2C(CC4C3(CCC(C4(C)C)O)C)O)C)C
• synonyms: ganoderic acid B

Description

6-[(3S,5R,7S,10S,13R,14R,17R)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid is a natural product found in Ganoderma sinense with data available.

Scientific Research Applications

Antimicrobial Properties

A study on the chemical constituents isolated from the root of Leplaea mayombensis revealed the isolation of various compounds, including limonoids and steroids, showing antimicrobial activity. These compounds demonstrated effectiveness against both bacteria and fungi, suggesting potential use in treating infectious diseases (Sidjui et al., 2015).

Cardiac Applications

Research on 17βH-Periplogenin, a cardiac aglycone isolated from the root bark of Periploca sepium Bunge, revealed its potential medicinal applications. The compound, with its unique structural features, could contribute to the understanding of cardiac-related therapeutic agents (Zhang et al., 2012).

Liver X Receptor Agonists

A study on the synthesis of liver X receptor (LXR) agonists using hyodeoxycholic acid highlighted the potential of bile acid analogs as LXR modulators. These compounds showed promising activity in regulating cholesterol metabolism, which is critical for preventing cardiovascular and Alzheimer’s diseases (Ching, 2013).

Antimicrobial and Antitumor Activities

Research on the synthesis of triorganotin(IV) derivatives of sodium deoxycholate indicated significant antimicrobial and antitumor activities. These synthesized compounds displayed strong antifungal activity and potential as antifungal agents (Shaheen et al., 2014).

Antioxidant Properties

A novel compound, pistagremic acid, isolated from Pistacia integerrima, was identified with potent antimicrobial and antioxidant properties. This finding highlights its potential in creating new therapeutics for various diseases (Rauf et al., 2014).